Cas no 14783-10-9 (dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium)

• Product Name: dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium
• CAS No: 14783-10-9
• MF: C₁₂H₈Cl₂N₂Pd
• MW: 357.531318664551
• MDL: MFCD00192008
• CID: 120635
• PubChem ID: 24864767
• Update Time: 2025-08-04

dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium Chemical and Physical Properties

Names and Identifiers

• Palladium,dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-
• Dichloro(1,10-phenanthroline)palladium(II)
• [(1,10-phenanthroline)PdCl2]
• [(phen)PdCl2]
• [Pd(10-phenanthroline)Cl2]
• [Pd(phen)Cl2]
• [PdCl2(1,10-phenanthroline)]
• 1,10-phenanthroline
• 398799_ALDRICH
• AC1LAZTD
• AC1N25KP
• NSC676734
• Palladium, dichloro-, compd. with 1,10-phenanthroline (1:1)
• Pd(Phen)Cl2
• SC10508
• Dichloro(1,10-phenanthroline)palladium
• cis-Dichloro(1,10-phenanthroline)palladium
• 1,10-Phenanthrolinedichloropalladium
• AKOS024259165
• Palladium, dichloro(1,10-phenanthroline-kappaN1,kappaN10)-, (SP-4-2)-
• dichloropalladium;1,10-phenanthroline
• SCHEMBL344595
• dichloropalladium; 1,10-phenanthroline
• F85612
• 14783-10-9
• PALLADIUM CHLORIDE; PHEN
• dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium

• MDL： MFCD00192008
• Inchi： 1S/C12H8N2.2ClH.Pd/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;;/h1-8H;2*1H;/q;;;+2/p-2
• InChI Key： YGAISFRMWCCXCG-UHFFFAOYSA-L
• SMILES： [Pd](Cl)Cl.N1C=CC=C2C=CC3=CC=CN=C3C=12

Computed Properties

• Exact Mass: 355.90993g/mol
• Monoisotopic Mass: 355.90993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium

Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium: A Comprehensive Overview of Its Applications and Recent Research Developments

Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium, commonly identified by its CAS number 14783-10-9, is a significant compound in the field of coordination chemistry and has garnered considerable attention due to its versatile applications. This organometallic complex, featuring a palladium(II) center coordinated to two 1,10-phenanthroline ligands and two chloride anions, exhibits unique structural and electronic properties that make it invaluable in various chemical and pharmaceutical processes.

The coordination geometry of this complex is characterized by a square planar arrangement, which is typical for palladium(II) complexes. The bidentate nature of the 1,10-phenanthroline ligands provides stable binding through the nitrogen atoms at positions N1 and N10, leading to a highly symmetric and robust structure. This geometric configuration not only enhances the compound's stability but also influences its reactivity, making it an excellent catalyst in numerous organic transformations.

In recent years, Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium has been extensively studied for its catalytic properties in cross-coupling reactions. These reactions are pivotal in synthetic organic chemistry and are widely employed in the pharmaceutical industry to construct complex molecular architectures. The palladium center in this complex acts as a highly efficient catalyst for processes such as Suzuki-Miyaura coupling, Heck reaction, and Sonogashira coupling. These reactions are crucial for the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs).

One of the most notable applications of Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium is in the field of pharmaceutical research. Its ability to facilitate efficient cross-coupling reactions has enabled the rapid synthesis of novel drug candidates. For instance, recent studies have demonstrated its utility in the preparation of antiviral and anticancer agents. The compound's role in generating complex heterocyclic structures has been particularly highlighted in the development of targeted therapies for various diseases.

The compound's efficacy as a catalyst has also been explored in the context of green chemistry initiatives. Researchers have been increasingly interested in developing catalytic systems that minimize waste and reduce energy consumption. Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium has shown promise in this area due to its high turnover numbers and selectivity. Moreover, efforts have been made to develop recyclable catalytic systems based on this compound, further aligning with sustainable chemistry principles.

Another area where Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium has made significant contributions is in material science. The compound's unique electronic properties make it suitable for applications in optoelectronic devices and sensors. For example, it has been used to develop luminescent materials and electrochemical sensors that can detect trace amounts of analytes with high sensitivity. These applications underscore the broad utility of this complex beyond traditional catalytic roles.

Recent advancements in computational chemistry have also enhanced our understanding of Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium's reactivity. Molecular modeling studies have provided insights into the mechanisms of its catalytic transformations, allowing researchers to design more effective catalysts with tailored properties. These computational approaches have been instrumental in optimizing reaction conditions and improving yields.

The future prospects of Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium are vast and exciting. Ongoing research is focused on expanding its applications into new areas such as nanotechnology and biomedicine. The compound's ability to form stable complexes with other molecules makes it a promising candidate for drug delivery systems and bioimaging agents. As our understanding of its properties continues to grow, so too will its impact on science and technology.

In conclusion, Dichloro(1,10-phenanthroline-kN1,kN10)-, (SP-4-2)-Palladium is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a catalyst in organic synthesis, its contributions to pharmaceutical research, and its potential applications in material science highlight its importance. As research progresses，this compound will undoubtedly continue to play a crucial role in advancing scientific knowledge and technological innovation.